Cas no 220664-31-3 (Methyl 3-bromo-1H-indole-2-carboxylate)

• Product Name: Methyl 3-bromo-1H-indole-2-carboxylate
• CAS No: 220664-31-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD03844858
• CID: 243991
• PubChem ID: 2764320
• Update Time: 2025-04-19

Methyl 3-bromo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1H-indole-2-carboxylate
• Methyl 3-Bromoindole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 3-bromo-, methyl ester
• 3-Bromo-1H-indole-2-carboxylic acid methyl ester
• methylbromoindolecarboxylate
• Methyl3-Bromoindole-2-carboxylate
• SBB054065
• TRA0024771
• RP14420
• SY006240
• EN000578
• ST2407196
• AB1000718
• W4554
• ST50949783
• AKOS005071162
• DTXSID00377401
• VIA66431
• CS-0044440
• 7W-0815
• SCHEMBL3879382
• MFCD03844858
• 220664-31-3
• A878759
• J-522148
• FT-0680601
• DB-014259
• Methyl-3-bromo-1H-indole-2-carboxylate

• MDL： MFCD03844858
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-8(11)6-4-2-3-5-7(6)12-9/h2-5,12H,1H3
• InChI Key： FSLMMQAVWOFUOM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.629
• Melting Point: 151-153°C
• Boiling Point: 378.787°C at 760 mmHg
• Flash Point: 182.884℃
• Refractive Index: 1.666
• PSA: 42.09000
• LogP: 2.71700
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-bromo-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)